Cas no 312-68-5 (3-Fluoropropyl Tosylate)

3-Fluoropropyl Tosylate Properties

Names and Identifiers

• 3-Fluoropropyl 4-methylbenzenesulfonate
• 3-Fluoropropyl Tosylate
• 1-Propanol, 3-fluoro-,1-(4-methylbenzenesulfonate)
• 3-(tosyloxy)-1-propyl fluoride
• 3-fluoro-1-(toluene-p-sulfonyloxy)propane
• 3-Fluoroprop-1-yl tosylate
• 3-Fluoropropyl p-toluenesulfonate
• 3-Fluoropropyl p-toluenesulphonate
• AC1O4FX5
• AM897
• CTK7C2940
• DB7151500
• F3(CH2)3OTs
• NIOSH
• toluene-4-sulfonic acid 3-fluoropropyl ester
• D94952
• CS-0153014
• NIOSH/DB7151500
• 312-68-5
• EN300-7398884
• 3-fluoropropyl4-methylbenzenesulfonate
• DB71515000
• AKOS016006115
• Benzenesulfonic acid, 4-methyl-, 3-fluoropropyl ester
• PYCKJIAEKJWSKM-UHFFFAOYSA-N
• 1-Propanol, 3-fluoro-, 1-(4-methylbenzenesulfonate)
• 3-Fluoro-1-propanol 1-tosylate
• AS-10212
• C10H13FO3S
• SCHEMBL57036
• MFCD01658062
• 3-fluoropropyl 4-methylbenzene-1-sulfonate
• 3-fluoropropyltosylate
• toluene-4-sulfonic acid 3-fluoro-propyl ester
• fluoropropyl tosylate
• A852427
• DTXSID40422868
• 3-Fluoroprop-1-yl toluene-4-sulphonate;3-Fluoroprop-1-yl 4-methylbenzenesulphonate
• DB-379202
• 3-Fluoroprop-1-yl toluene-4-sulphonate
• +Expand

• MDL： MFCD01658062
• InChIKey： PYCKJIAEKJWSKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13FO3S/c1-9-3-5-10(6-4-9)15(12,13)14-8-2-7-11/h3-6H,2,7-8H2,1H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCCCF

Computed Properties

• Exact Mass: 232.05699
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 232.05694361g/mol
• Heavy Atom Count: 15
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37